![molecular formula C9H13NO3 B2765709 2-tert-Butyl-5-methyl-oxazole-4-carboxylic acid CAS No. 355020-52-9](/img/structure/B2765709.png)
2-tert-Butyl-5-methyl-oxazole-4-carboxylic acid
Overview
Description
2-tert-Butyl-5-methyl-oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C9H13NO3 and its molecular weight is 183.207. The purity is usually 95%.
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Scientific Research Applications
Masked Forms of Activated Carboxylic Acids
Oxazoles, such as 2-tert-Butyl-5-methyl-oxazole-4-carboxylic acid, can act as masked forms of activated carboxylic acids. They readily form triamides upon reaction with singlet oxygen, a process utilized in the synthesis of macrolides like recifeiolide and curvularin. This property is leveraged in organic synthesis to create complex molecules from simpler precursors (Wasserman, Gambale, & Pulwer, 1981).
Building Blocks for Pseudopeptide Foldamers
2-Oxo-1,3-oxazolidine-4-carboxylic acid derivatives serve as conformationally restricted building blocks for constructing pseudopeptide foldamers. These foldamers exhibit a poly(L-Pro)n II like helical conformation, stabilized by intramolecular hydrogen bonds. This novel structure holds potential for various applications, including drug design and materials science (Tomasini et al., 2003).
Synthesis of Macrocyclic Azole Peptides
Methyl 2-[1-[(tert-butoxycarbonyl)amino]ethyl]-4-methyloxazole-5-carboxylate was synthesized with high optical purity, demonstrating the potential of oxazole derivatives in the enantioselective synthesis of macrocyclic azole peptides. This method highlights the utility of oxazole compounds in peptide and pharmaceutical synthesis (Magata et al., 2017).
Functionalized Oxazoles with Biological Activity
The synthesis of 2-alkynyl oxazoles from tert-butyl isocyanide and alkynyl carboxylic acids has been developed. These functionalized oxazoles exhibit biological activity, including anticancer properties, showcasing the relevance of oxazole derivatives in medicinal chemistry (Cao et al., 2020).
Photolabile Prodrugs
New coumarin fused oxazoles were investigated as photosensitive units for carboxylic acid groups, using butyric acid as a model compound. The study demonstrated the complete release of butyric acid upon photolysis, indicating the potential of oxazole derivatives in the development of photolabile prodrugs (Soares et al., 2017).
Mechanism of Action
Target of Action
Oxazole derivatives have been known to interact with a wide range of biological targets, contributing to their diverse biological activities .
Mode of Action
Oxazole derivatives, in general, are known to interact with their targets through various mechanisms, often involving the formation of coordination complexes .
Biochemical Pathways
Oxazole derivatives have been reported to interfere with a variety of biochemical pathways, depending on their specific structures and targets .
Result of Action
Oxazole derivatives have been associated with a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects .
Properties
IUPAC Name |
2-tert-butyl-5-methyl-1,3-oxazole-4-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO3/c1-5-6(7(11)12)10-8(13-5)9(2,3)4/h1-4H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNKBPTNVGBTRHT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C(C)(C)C)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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